Cas no 1361555-00-1 (6,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde)

• Product Name: 6,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde
• CAS No: 1361555-00-1
• MF: C₁₃H₆Cl₄O
• MW: 319.998139858246
• CID: 4789647
• Update Time: 2023-08-17

6,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6,2',3',5'-Tetrachlorobiphenyl-3-carboxaldehyde

• Inchi： 1S/C13H6Cl4O/c14-8-4-10(13(17)12(16)5-8)9-3-7(6-18)1-2-11(9)15/h1-6H
• InChI Key： KTTOVUHXOLLIKT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=O)C=C1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 5.8
• Topological Polar Surface Area: 17.1